molecular formula C9H6F2O2 B8536977 2,4-Difluoro-3-vinylbenzoic acid CAS No. 871224-00-9

2,4-Difluoro-3-vinylbenzoic acid

Cat. No.: B8536977
CAS No.: 871224-00-9
M. Wt: 184.14 g/mol
InChI Key: HRRIWMPGJOWSAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Difluoro-3-vinylbenzoic acid is a useful research compound. Its molecular formula is C9H6F2O2 and its molecular weight is 184.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

871224-00-9

Molecular Formula

C9H6F2O2

Molecular Weight

184.14 g/mol

IUPAC Name

3-ethenyl-2,4-difluorobenzoic acid

InChI

InChI=1S/C9H6F2O2/c1-2-5-7(10)4-3-6(8(5)11)9(12)13/h2-4H,1H2,(H,12,13)

InChI Key

HRRIWMPGJOWSAW-UHFFFAOYSA-N

Canonical SMILES

C=CC1=C(C=CC(=C1F)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 4.27 ml portion of trifluoroacetic acid was added to 30 ml of dichloromethane solution containing 1.33 g of tert-butyl 2,4-difluoro-3-vinylbenzoate and stirred for 5 hours. After evaporation of the solvent, appropriate amounts of purified water and saturated sodium bicarbonate aqueous solution were added thereto and the water layer was washed with diethyl ether. The water layer was adjusted to pH 1 with 1 M hydrochloric acid aqueous solution, extracted with diethyl ether and then dried with anhydrous magnesium sulfate. After concentration, 964 mg (95%) of 2,4-difluoro-3-vinylbenzoic acid (Reference Example 6-1) was obtained.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
tert-butyl 2,4-difluoro-3-vinylbenzoate
Quantity
1.33 g
Type
reactant
Reaction Step Two

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